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Compound of Interest

Compound Name: 1,3-Dimethoxybutane

Cat. No.: B160159

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of 1,3-dimethoxybutane (CAS No.
10143-66-5), a versatile diether with growing importance in organic synthesis and as a
specialized solvent. This document delves into its fundamental chemical and physical
properties, provides detailed protocols for its synthesis and characterization, and explores its
applications, particularly within the pharmaceutical industry. By synthesizing technical data with
practical insights, this guide serves as an essential resource for researchers and professionals
engaged in chemical synthesis and drug development.

Chemical Identity and Properties
CAS Number and Synonyms

The Chemical Abstracts Service (CAS) has assigned the number 10143-66-5 to 1,3-
dimethoxybutane.[1] This compound is also known by a variety of synonyms, which are
crucial for comprehensive literature and database searches.

Table 1: Synonyms and Identifiers for 1,3-Dimethoxybutane
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Synonyml/identifier Source

Butane, 1,3-dimethoxy- PubChem|[1]
1,3-dimethoxy butane PubChem[1]
BRN 1732425 PubChem[1]
UNII-AGA55220GU PubChem([1]
1,3-Dimethoxylbutane PubChem[1]
J35.123G PubChem[1]
DTXSID50906189 PubChem([1]

Physicochemical Properties

1,3-Dimethoxybutane is a colorless liquid with a characteristic fruity, ether-like odor.[2] Its
physical and chemical properties make it a useful polar aprotic solvent.[3]

Table 2: Physicochemical Properties of 1,3-Dimethoxybutane

Property Value Source
Molecular Formula CeH1402 PubChem[1]
Molecular Weight 118.17 g/mol PubChem[1]
Boiling Point 116.8 °C at 760 mmHg Guidechem[2]
Density 0.84 g/cm?3 Guidechem[2]
Flash Point 13.8°C Guidechem[2]
Refractive Index 1.389 Guidechem[2]
Vapor Pressure 21.3 mmHg at 25°C Guidechem[2]
XLogP3-AA 0.7 PubChem[1]

Synthesis of 1,3-Dimethoxybutane
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The synthesis of 1,3-dimethoxybutane can be approached through a logical two-step process,
commencing with the synthesis of the precursor 3-methoxybutanol from crotonaldehyde,
followed by the methylation of the alcohol to yield the target diether. This approach provides a
clear and controllable pathway to the final product.

Synthesis Pathway Overview

Dimethyl Sulfate / NaH
Cu or Ni Catalyst

Step 1: Michael Addition & Reduction Step 2: Williamson Ether Synthesis

( ) + Methanol / NaOH Hydrogenation i
Crotonaldehyde »| 3-Methoxybutyraldehyde yarog 3-Methoxybutanol Methylation 1,3-Dimethoxybutane

Click to download full resolution via product page

Caption: Synthesis workflow for 1,3-dimethoxybutane.
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Experimental Protocol: Synthesis of 3-Methoxybutanol
from Crotonaldehyde

This protocol is adapted from established methods for the methoxylation and subsequent
hydrogenation of crotonaldehyde.[4][5]

Materials:

Crotonaldehyde

e Anhydrous Methanol

e Sodium Hydroxide (catalytic amount)

e Glacial Acetic Acid

e Hydrogen Gas

o Copper-Chromium Oxide or Nickel-containing Catalyst

» Round-bottom flask with magnetic stirrer and dropping funnel

e Ice bath

High-pressure autoclave reactor
Procedure:
Step 1: Synthesis of 3-Methoxybutyraldehyde

e Prepare a solution of sodium hydroxide in anhydrous methanol in a round-bottom flask
equipped with a magnetic stirrer.

e Cool the methanolic sodium hydroxide solution in an ice bath.

e Add crotonaldehyde dropwise to the cooled solution with continuous stirring, maintaining the
temperature below 10 °C.

© 2025 BenchChem. All rights reserved. 4/12 Tech Support


https://pdf.benchchem.com/1605/Synthesis_of_3_Methoxy_2_butanol_from_Crotonaldehyde_A_Technical_Guide.pdf
https://patents.google.com/patent/DE4315047B4/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

 After the addition is complete, allow the mixture to stir for an additional 2-3 hours at room
temperature.

» Neutralize the reaction mixture with glacial acetic acid.

Step 2: Hydrogenation to 3-Methoxybutanol

Place the neutralized crude 3-methoxybutyraldehyde into a high-pressure autoclave reactor
containing the hydrogenation catalyst (e.g., copper-chromium oxide).

o Pressurize the reactor with hydrogen gas to 100-150 bar.
e Heat the reactor to 150-180 °C.
e Monitor the reaction by observing the hydrogen uptake.

e Once hydrogen uptake ceases, cool the reactor, release the pressure, and filter the reaction
mixture to remove the catalyst.

e The crude 3-methoxybutanol can be purified by fractional distillation.

Experimental Protocol: Williamson Ether Synthesis of
1,3-Dimethoxybutane

This protocol is based on the general principles of the Williamson ether synthesis.[3][6][7]

Materials:

3-Methoxybutanol

Sodium Hydride (NaH)

Anhydrous Tetrahydrofuran (THF) or Dimethylformamide (DMF)

Dimethyl Sulfate or Methyl lodide

Three-necked round-bottom flask with a magnetic stirrer, dropping funnel, and nitrogen inlet

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://www.benchchem.com/product/b160159?utm_src=pdf-body
https://www.masterorganicchemistry.com/2014/10/24/the-williamson-ether-synthesis/
https://community.wvu.edu/~josbour1/Labs/S2017/Exp%2012%20-%20Williamson%20Ether%20Synth.pdf
https://resolve.cambridge.org/core/books/abs/name-reactions-in-organic-synthesis/williamson-ether-synthesis/728EF2D0095F26132C7CE71F730181A4
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Ice bath

Procedure:

In a flame-dried, three-necked flask under a nitrogen atmosphere, add a stirred solution of 3-
methoxybutanol in anhydrous THF.

Cool the flask in an ice bath and slowly add sodium hydride in portions.

Allow the mixture to stir at room temperature for 30-60 minutes to ensure the complete
formation of the alkoxide.

Cool the mixture again in an ice bath and add dimethyl sulfate or methyl iodide dropwise via
the dropping funnel.

After the addition is complete, allow the reaction to warm to room temperature and stir
overnight.

Quench the reaction by the slow addition of water.
Extract the aqueous layer with diethyl ether.

Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter,
and concentrate under reduced pressure.

Purify the crude 1,3-dimethoxybutane by fractional distillation.

Spectroscopic Characterization

The structural confirmation of 1,3-dimethoxybutane relies on a combination of spectroscopic

techniques, including NMR, IR, and mass spectrometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy

IH NMR: The proton NMR spectrum of 1,3-dimethoxybutane will exhibit characteristic signals

for the different proton environments. The methoxy groups will appear as singlets, while the

protons on the butane backbone will show complex splitting patterns (multiplets) due to

coupling with adjacent protons.
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13C NMR: The carbon NMR spectrum provides distinct signals for each carbon atom in the
molecule.

Table 3: Predicted 3C NMR Chemical Shifts for 1,3-Dimethoxybutane

Predicted Chemical Shift

Carbon Assignment Source
(3, ppm)

C1 ~68 Benchchem|8]
C2 ~40 Benchchem|8]
C3 ~73 Benchchem|8]
C4 ~22 Benchchem|8]
C1-OCHs ~56 Benchchem|8]
C3-OCHs ~56 Benchchem|8]

Infrared (FTIR) Spectroscopy

The FTIR spectrum of 1,3-dimethoxybutane is characterized by the presence of strong C-O
stretching vibrations typical of ethers in the 1050-1150 cm~1 region.[8] The spectrum will also
show strong C-H stretching vibrations for the alkane backbone in the 2850-3000 cm~* range.[8]

Mass Spectrometry (MS)

Electron ionization mass spectrometry (EI-MS) of 1,3-dimethoxybutane will result in a
molecular ion peak (M*) at m/z 118. The fragmentation pattern provides further structural
information.

Table 4: Major Fragmentation Peaks in the Mass Spectrum of 1,3-Dimethoxybutane

miz Relative Intensity Possible Fragment  Source

59 99.99 [C3H7O]* PubChem[1]
45 99.95 [C2H50]* PubChem[1]
71 35.50 [CaH-O]* PubChem([1]
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The fragmentation is driven by the cleavage of C-C and C-O bonds, leading to the formation of
stable carbocations and oxonium ions.[2][9][10]

Applications in Research and Drug Development

1,3-Dimethoxybutane serves as a valuable solvent and intermediate in organic synthesis.[2]
Its polar aprotic nature makes it a suitable medium for a variety of reactions. While specific
examples of its use in the synthesis of marketed drugs are not widely documented, its
properties are analogous to other ethers that are commonly used in pharmaceutical
manufacturing. For instance, ethers are often employed as solvents in Grignard reactions and
other organometallic transformations, which are fundamental in the construction of complex
molecular architectures found in active pharmaceutical ingredients.[11][12] The unique
substitution pattern of 1,3-dimethoxybutane may offer advantages in terms of solubility and
reactivity for specific substrates.

The development of novel antiviral agents is an area of intense research.[13][14] The synthesis
of complex heterocyclic structures, which are often the core of antiviral drugs, frequently
requires carefully selected solvents and reagents to control reactivity and selectivity.[15] The
properties of 1,3-dimethoxybutane make it a candidate for exploration in such synthetic
routes.

Safety and Handling

1,3-Dimethoxybutane is a flammable liquid and should be handled with appropriate safety
precautions.[2] It is moderately toxic by ingestion and can cause skin irritation.[2] When heated
to decomposition, it may emit acrid smoke and irritating fumes.[2]

General Handling Precautions:
e Work in a well-ventilated area, preferably in a chemical fume hood.
o Keep away from heat, sparks, and open flames.

o Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.

» Store in a tightly closed container in a cool, dry, and well-ventilated place.
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Conclusion

1,3-Dimethoxybutane is a chemical compound with a well-defined set of properties that make
it a useful tool for the research and drug development community. This guide has provided a
comprehensive overview of its identity, synthesis, characterization, and potential applications.
The detailed synthetic protocols and spectroscopic data serve as a practical resource for
scientists working with this compound. As the demand for specialized solvents and synthetic
intermediates continues to grow, a thorough understanding of molecules like 1,3-
dimethoxybutane will be increasingly important for innovation in the chemical and
pharmaceutical sciences.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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